2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide

• IUPAC Name: 2-[(4-methyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
• InChI: InChI=1S/C18H16N6O2S/c1-24-16(11-5-3-2-4-6-11)22-23-18(24)27-10-15(25)19-12-7-8-13-14(9-12)21-17(26)20-13/h2-9H,10H2,1H3,(H,19,25)(H2,20,21,26)
• InChI Key: VYCFSRXQIISAJX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC3=C(C=C2)NC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C18H16N6O2S
• Molecular Weight: 380.4 g/mol

Description

The compound is a part of a class of chemicals that combine features from both 1,2,4-triazole and benzimidazole groups. These compounds are noteworthy due to their potential biological activities and chemical properties, which make them subjects of interest in the field of medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of derivatives similar to the compound often involves the reaction of appropriate 1H-benzimidazole-2-thiols with chloroacetamides or via condensation reactions involving acetyl chloride and various aromatic aldehydes in the presence of anhydrous sodium acetate. These processes result in a wide range of compounds with varying substituents, demonstrating the versatility of the synthetic routes (K. Ramalingam et al., 2019; Ashvin D. Panchal & P. Patel, 2011).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various analytical techniques, including IR, NMR, and Mass Spectra, confirming the presence of the 1,2,4-triazole, benzimidazole, and acetamide moieties. These studies often reveal the complexity of the interactions within the molecule, such as intramolecular hydrogen bonding, which can influence the compound's chemical behavior and biological activity (Li Ying-jun, 2012).

Chemical Reactions and Properties

Compounds with this structure can undergo a variety of chemical reactions, reflecting their reactivity towards different reagents. Their chemical properties are influenced by the presence of the triazole and benzimidazole rings, which can participate in nucleophilic substitution reactions, condensation reactions, and more, depending on the functional groups present (B. MahyavanshiJyotindra et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystallinity, are crucial for their application and have been studied extensively. These properties are determined by the compound's molecular structure and can affect its stability, formulation, and behavior in biological systems (G. Liao et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with biological molecules, are essential for understanding the compound's potential applications. Studies often focus on its reactivity patterns, which are influenced by the electronic and steric effects of the substituents on the triazole and benzimidazole rings. These analyses provide insights into the compound's potential as a lead molecule in drug development and other applications (M. Duran & M. Canbaz, 2013).

Future Directions

The future directions for the study of this compound could involve further investigation into its potential applications, particularly in the field of medicine. More research is needed to fully understand its properties and mechanisms of action.